Cas no 1805708-91-1 (2-Formyl-4-methylphenylpropanal)

• Product Name: 2-Formyl-4-methylphenylpropanal
• CAS No: 1805708-91-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4961447
• Update Time: 2025-05-24

2-Formyl-4-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-4-methylphenylpropanal

• Inchi： 1S/C11H12O2/c1-8-3-4-11(9(2)6-12)10(5-8)7-13/h3-7,9H,1-2H3
• InChI Key： AEYGTERJWHBBAH-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 2-Formyl-4-methylphenylpropanal

Introduction to 2-Formyl-4-methylphenylpropanal (CAS No. 1805708-91-1)

2-Formyl-4-methylphenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1805708-91-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique structural features, exhibits promising potential in various biochemical applications, particularly in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs). The compound's molecular structure, featuring a formyl group attached to a phenyl ring with a methyl substituent on the adjacent carbon, makes it a versatile intermediate in organic synthesis.

The chemical properties of 2-formyl-4-methylphenylpropanal contribute to its utility in multiple domains. The formyl group (-CHO) is highly reactive, enabling it to participate in condensation reactions, oxidation processes, and the formation of Schiff bases. These reactions are fundamental in the development of new molecules with therapeutic potential. Additionally, the presence of the phenyl ring enhances the compound's solubility and stability, making it suitable for further functionalization and integration into complex molecular architectures.

In recent years, pharmaceutical research has increasingly focused on exploring novel aldehyde derivatives for their pharmacological activities. The structural motif of 2-formyl-4-methylphenylpropanal has been investigated for its potential role in modulating biological pathways. Studies have suggested that this compound may serve as a precursor in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The molecular interactions between this aldehyde and biological targets have been a subject of intense scrutiny, with researchers aiming to uncover its binding affinities and mechanisms of action.

One of the most compelling aspects of 2-formyl-4-methylphenylpropanal is its role in drug discovery and development. Its ability to undergo selective functionalization allows chemists to design derivatives with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications at the methyl substituent or the phenolic ring can lead to compounds with altered properties, such as increased potency or reduced toxicity. This flexibility makes it an invaluable tool for medicinal chemists seeking to optimize lead compounds.

The synthetic pathways for obtaining 2-formyl-4-methylphenylpropanal have also been refined through recent advancements in organic chemistry. Modern techniques, including catalytic hydrogenation and cross-coupling reactions, have enabled more efficient and scalable production methods. These improvements are crucial for meeting the demand of pharmaceutical industries that require high-purity intermediates for large-scale manufacturing. Moreover, green chemistry principles have been incorporated into these processes to minimize waste and reduce environmental impact.

Recent academic publications highlight the compound's significance in synthetic organic chemistry. Researchers have demonstrated its utility in constructing complex heterocyclic frameworks, which are prevalent in many bioactive molecules. The formylation reaction, facilitated by 2-formyl-4-methylphenylpropanal, has been particularly useful in generating novel scaffolds with potential therapeutic applications. These studies underscore the compound's versatility as a building block in medicinal chemistry.

The biological activity of 2-formyl-4-methylphenylpropanal has also been explored through computational modeling and experimental validation. Computational studies have predicted its interactions with various enzymes and receptors, providing insights into possible mechanisms of action. Experimental assays have confirmed these predictions by demonstrating inhibitory effects on certain enzymes relevant to metabolic disorders. Such findings open up new avenues for developing targeted therapies using this compound as a starting point.

In conclusion, 2-formyl-4-methylphenylpropanal (CAS No. 1805708-91-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.